N-[2-(5,6,7,8,9,10,11,12,13,14-decahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4-ylsulfanyl)phenyl]-3-methylbenzamide

• Molecular Formula: C30H33N3OS2
• Molecular Weight: 515.7 g/mol
• IUPAC Name: 3-methyl-N-[2-(19-thia-15,17-diazatricyclo[10.7.0.013,18]nonadeca-1(12),13(18),14,16-tetraen-14-ylsulfanyl)phenyl]benzamide
• InChI: InChI=1S/C30H33N3OS2/c1-21-13-12-14-22(19-21)28(34)33-24-16-10-11-18-26(24)36-30-27-23-15-8-6-4-2-3-5-7-9-17-25(23)35-29(27)31-20-32-30/h10-14,16,18-20H,2-9,15,17H2,1H3,(H,33,34)
• InChI Key: HOJJVKIEGJIXCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2SC3=NC=NC4=C3C5=C(S4)CCCCCCCCCC5

Description

3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10700(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE involves multiple steps, starting with the preparation of the tricyclic core. This core is typically synthesized through a series of cyclization reactions, followed by the introduction of the methyl and benzamide groups. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pressures to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds.

Scientific Research Applications

3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that regulate cell growth, apoptosis, and other cellular functions.

Comparison with Similar Compounds

Similar Compounds

3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE: This compound is unique due to its specific tricyclic structure and the presence of sulfur and nitrogen atoms in the core.

Other Tricyclic Compounds: Similar compounds may include other tricyclic structures with different substituents, such as 3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10.7.0.0(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE derivatives.

Uniqueness

The uniqueness of 3-METHYL-N-(2-{19-THIA-15,17-DIAZATRICYCLO[10700(1)(3),(1)?]NONADECA-1(12),13,15,17-TETRAEN-14-YLSULFANYL}PHENYL)BENZAMIDE lies in its specific arrangement of atoms and the resulting chemical properties